187397-18-8

RS 102221 Hydrochloride

In Stock

• CAS RN:
• 187397-18-8

• Formula:
• C27H32ClF3N4O7S

• InChI:
• InChI=1S/C27H31F3N4O7S.ClH/c1-40-22-16-23(41-2)20(33-42(38,39)18-8-6-17(7-9-18)27(28,29)30)15-19(22)21(35)5-3-4-12-34-13-10-26(11-14-34)24(36)31-25(37)32-26;/h6-9,15-16,33H,3-5,10-14H2,1-2H3,(H2,31,32,36,37);1H

• InChIKey:
• SZJZEJZLRDIHPB-UHFFFAOYSA-N

• Selective, high affinity 5-HT2C receptor antagonist (pKi = 8.4). Displays approximately 100-fold selectivity over the 5-HT2A and 5-HT2B subtypes and > 100-fold selectivity over other 5-HT receptors, α- and β-adrenergic and muscarinic ACh receptors.
  RS 102221 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT2C. It binds to 5-HT2C receptors (Ki = 3.8 nM for the recombinant human receptor) and is selective for 5-HT2C receptors over 5-HT2A and 5-HT2B receptors (Kis = 1,122.02 and 812.83 nM, respectively), as well as a panel of additional neurotransmitter receptors and ion channels (Kis = ≥316.23 nM for all). RS 102221 inhibits 5-HT-induced increases in the extracellular media acidification rate of CHO-K1 cells expressing human 5-HT2C receptors (pA2 = 8.1). It increases food intake and weight gain in rats when administered at a dose of 2 mg/kg. RS 102221 (2 m...

RS 102221 Hydrochloride

• CAS RN:
• 185376-97-0; 187397-18-8

• Formula:
• C27H32ClF3N4O7S

• InChI:
• InChI=1S/C27H31F3N4O7S.ClH/c1-40-22-16-23(41-2)20(33-42(38,39)18-8-6-17(7-9-18)27(28,29)30)15-19(22)21(35)5-3-4-12-34-13-10-26(11-14-34)24(36)31-25(37)32-26;/h6-9,15-16,33H,3-5,10-14H2,1-2H3,(H2,31,32,36,37);1H

• InChIKey:
• SZJZEJZLRDIHPB-UHFFFAOYSA-N

• RS 102221 Hydrochloride is a useful research compound. Its molecular formula is C27H32ClF3N4O7S and its molecular weight is 649.08. The purity is usually 95%.